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Compound of Interest

Compound Name: FBPase-1 inhibitor-1

Cat. No.: B15615537 Get Quote

For researchers, scientists, and drug development professionals working with FBPase-1
inhibitor-1, this guide provides immediate, essential safety, handling, and disposal information.

Adherence to these protocols is crucial for ensuring a safe laboratory environment and the

integrity of your experimental results.

Chemical and Physical Properties
FBPase-1 inhibitor-1, also known by its synonyms F1,6BPase-1 Inhibitor and FBP1 Inhibitor,

is a potent allosteric inhibitor of fructose-1,6-bisphosphatase (FBPase-1). Its chemical and

physical properties are summarized below.
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Property Value

Chemical Name
2,5-dichloro-N-(5-chloro-2-benzoxazolyl)-

benzenesulfonamide

CAS Number 883973-99-7

Molecular Formula C₁₃H₇Cl₃N₂O₃S

Molecular Weight 377.6 g/mol

Appearance Crystalline solid

Solubility DMSO: ~14 mg/mLDMF: ~20 mg/mL

Storage Temperature
Long-term: -20°C (stable for ≥ 4 years)Stock

Solution: -80°C (up to 1 year)

Personal Protective Equipment (PPE)
While FBPase-1 inhibitor-1 is not classified as hazardous under the Globally Harmonized

System (GHS), standard laboratory safety precautions should always be observed. The

following PPE is recommended when handling this compound:

PPE Category Recommended Equipment

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Protection Laboratory coat

Respiratory
Not required under normal use. Use a fume

hood if creating aerosols or dust.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, store the compound at -20°C in its original packaging.
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For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[1]

Preparation of Stock Solutions:

FBPase-1 inhibitor-1 is soluble in organic solvents such as DMSO and DMF.[2]

To prepare a stock solution, dissolve the crystalline solid in the solvent of choice.[2] It is

recommended to purge the solvent with an inert gas before use.[2]

For aqueous buffers, first dissolve the inhibitor in DMF and then dilute with the aqueous

buffer. A 1:6 solution of DMF:PBS (pH 7.2) can be prepared. Aqueous solutions are not

recommended for storage for more than one day.[2]

General Handling:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[2]

Disposal Plan
Dispose of unused FBPase-1 inhibitor-1 and any contaminated materials in accordance

with local, state, and federal regulations.

This compound is classified as a water hazard class 1, indicating it is slightly hazardous for

water.[3] Do not allow large quantities to enter ground water, water courses, or sewage

systems.[3]

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.
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Experimental Protocol: In Vitro FBPase Inhibition
Assay
This protocol outlines a coupled-enzyme assay to determine the inhibitory activity (IC₅₀) of

FBPase-1 inhibitor-1.

Materials:

FBPase-1 inhibitor-1

Human or pig kidney FBPase

Assay Buffer: 0.2 M Tris-acetate, 4 mM MgCl₂, 4 mM (NH₄)₂SO₄, 0.1 EDTA, pH 7.5

Fructose-1,6-bisphosphate (FBP)

Phosphoglucose isomerase

Glucose-6-phosphate dehydrogenase

NADP⁺

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare a stock solution of FBPase-1 inhibitor-1 in DMSO.

Create a serial dilution of the inhibitor in the assay buffer to achieve a range of desired

concentrations.

In a 96-well plate, add the following to each well:

Assay Buffer

FBPase-1 inhibitor-1 dilution (or DMSO for control)
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FBPase enzyme

Phosphoglucose isomerase

Glucose-6-phosphate dehydrogenase

NADP⁺

Incubate the plate at 30°C for 10 minutes.

Initiate the reaction by adding the substrate, fructose-1,6-bisphosphate.

Immediately measure the increase in absorbance at 340 nm over time, which corresponds to

the production of NADPH.

Calculate the rate of reaction for each inhibitor concentration.

Plot the reaction rate against the inhibitor concentration and fit the data to a suitable dose-

response curve to determine the IC₅₀ value.
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FBPase-1 in Gluconeogenesis and its Inhibition

Gluconeogenesis Pathway

Inhibition Mechanism
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In Vitro FBPase Inhibition Assay Workflow

Prepare Reagents
(Inhibitor Dilutions, Assay Mix)

Plate Setup
(Add Reagents to 96-well Plate)

Incubation
(10 min at 30°C)

Initiate Reaction
(Add FBP Substrate)

Kinetic Measurement
(Absorbance at 340 nm)

Data Analysis
(Calculate IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling FBPase-1
Inhibitor-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615537#personal-protective-equipment-for-
handling-fbpase-1-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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